Cas no 888941-86-4 (INULANOLIDE A)

• Product Name: INULANOLIDE A
• CAS No: 888941-86-4
• MF: C₃₄H₄₄O₉
• MW: 596.7
• CID: 2087125
• PubChem ID: 137796518
• Update Time: 2024-10-26

INULANOLIDE A Chemical and Physical Properties

Names and Identifiers

• Inulanolide A
• CID 102004674
• (3S,3aR,3'aS,4R,6'S,7aS,8'aR,9'R,10'aR,11'R)-11'-(Acetyloxy)-5-[(1R)-4-(acetyloxy)-1-methylbutyl]-3a,3'a,4,4',6',7,7a,9',10',10'a-decahydro-4-hydroxy-5',6,9'-trimethyl-3'-methylene-spiro[benzofuran-3(2H),7'(8'H)-[6,8a]methano[8aH]benzo[4,5]cyclohepta[1,2-b]furan]-2,2'(3'H)-dione
• Spiro[benzofuran-3(2H),7'(8'H)-[6,8a]methano[8aH]benzo[4,5]cyclohepta[1,2-b]furan]-2,2'(3'H)-dione, 11'-(acetyloxy)-5-[(1R)-4-(acetyloxy)-1-methylbutyl]-3a,3'a,4,4',6',7,7a,9',10',10'a-decahydro-4-hydroxy-5',6,9'-trimethyl-3'-methylene-, (3S,3aR,3'aS,4R,6'S,7aS,8'aR,9'R,10'aR,11'R)-
• (3S,3aR,3′aS,4R,6′S,7aS,8′aR,9′R,10′aR,11′R)-11′-(Acetyloxy)-5-[(1R)-4-(acetyloxy)-1-methylbutyl]-3a,3′a,4,4′,6′,7,7a,9′,10′,10′a-decahydro-4-hydroxy-5′,6,9′-trimethyl-3′-methylenespiro[benzofuran-3(2H),7′(8′H)-[6,8a]methano[8aH]benzo[4,5]cyclohepta[1,2-b]furan]-2,2′(3′H)-dione (ACI)
• 888941-86-4
• [(4R)-4-[(1'S,2'S,3S,4S,4'S,8'R,12'R)-15'-acetyloxy-4-hydroxy-2',6,11'-trimethyl-7'-methylidene-2,6'-dioxospiro[3a,4,7,7a-tetrahydro-1-benzofuran-3,13'-5-oxatetracyclo[10.2.1.01,10.04,8]pentadec-10-ene]-5-yl]pentyl] acetate
• [(4R)-4-[(1'S,2'S,3S,4'S,8'R,12'R)-15'-acetyloxy-4-hydroxy-2',6,11'-trimethyl-7'-methylidene-2,6'-dioxospiro[3a,4,7,7a-tetrahydro-1-benzofuran-3,13'-5-oxatetracyclo[10.2.1.01,10.04,8]pentadec-10-ene]-5-yl]pentyl] acetate
• INULANOLIDE A

• Inchi： 1S/C34H44O9/c1-15(9-8-10-40-20(6)35)26-16(2)11-25-28(29(26)37)34(32(39)43-25)14-33-17(3)12-24-22(18(4)31(38)42-24)13-23(33)19(5)27(34)30(33)41-21(7)36/h15,17,22,24-25,27-30,37H,4,8-14H2,1-3,5-7H3/t15-,17-,22+,24-,25+,27-,28+,29+,30-,33-,34+/m1/s1
• InChI Key： FPZMKWNKHQRDMW-NOYAQANASA-N
• SMILES： O=C1O[C@H]2CC(=C([C@@H]([C@H]2[C@]21C[C@@]13[C@H](C)C[C@H]4OC(C([C@@H]4CC1=C([C@@H]2[C@H]3OC(=O)C)C)=C)=O)O)[C@H](C)CCCOC(=O)C)C

Computed Properties

• Exact Mass: 596.29853298g/mol
• Monoisotopic Mass: 596.29853298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 126.1-127.0 °C
• Boiling Point: 763.6±60.0 °C(Predicted)
• Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
• pka: 13.69±0.70(Predicted)